Cas no 2229609-79-2 (methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2229609-79-2
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6547767
• PubChem ID: 165781222
• Update Time: 2025-06-10

methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2229609-79-2
• EN300-1776997

• Inchi： 1S/C10H16N2O3/c1-10(2,14)6-7-5-8(9(13)15-4)11-12(7)3/h5,14H,6H2,1-4H3
• InChI Key： JCVDBVFLKDTQTC-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2229609-79-2): A Comprehensive Overview

Methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate, identified by its CAS number 2229609-79-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a hydroxymethyl group and a methyl ester at the 3-position of the pyrazole ring, contribute to its distinct chemical properties and reactivity.

The synthesis and characterization of methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate have been subjects of extensive research due to its promising pharmacological profile. Recent studies have highlighted its potential as a scaffold for developing novel drugs targeting various diseases. The hydroxymethyl group at the 5-position enhances the molecule's ability to interact with biological targets, while the methyl ester moiety provides a site for further functionalization, enabling the creation of derivatives with tailored properties.

In recent years, there has been growing interest in pyrazole derivatives due to their reported antimicrobial, anti-inflammatory, and anticancer activities. The structural motif of methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate aligns well with these trends, making it a valuable candidate for drug discovery programs. Researchers have employed various synthetic strategies to optimize its yield and purity, ensuring that it meets the stringent requirements for preclinical and clinical studies.

The pharmacological evaluation of methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate has revealed intriguing findings. In vitro assays have demonstrated its ability to modulate key biological pathways associated with diseases such as cancer and inflammation. For instance, studies indicate that this compound can inhibit the activity of specific enzymes involved in tumor growth and progression. Additionally, its anti-inflammatory properties have been attributed to its capacity to suppress pro-inflammatory cytokine production, offering a potential therapeutic benefit in conditions like rheumatoid arthritis.

The role of pyrazole derivatives in drug development has been further underscored by their favorable pharmacokinetic profiles. Methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate, with its moderate solubility and stability, exhibits promising characteristics for oral administration. This makes it an attractive candidate for further development into a therapeutic agent. Moreover, its low toxicity profile in preliminary animal studies suggests that it may be well-tolerated in humans, reducing concerns about adverse effects.

Advances in computational chemistry have also played a crucial role in understanding the interactions between methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate and biological targets. Molecular docking simulations have been used to predict binding affinities and identify key residues involved in receptor interactions. These insights have guided the design of more potent derivatives with improved binding efficacy. Additionally, virtual screening techniques have facilitated the rapid identification of lead compounds from large libraries, accelerating the drug discovery process.

The synthesis of methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as esterification and hydroxymethylation. Recent improvements in synthetic methodologies have enabled more efficient production processes, reducing costs and environmental impact.

The analytical characterization of this compound is essential for ensuring its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and purity. These analytical methods provide detailed information about the compound's chemical environment, helping researchers validate their synthetic pathways and assess sample integrity.

The potential applications of methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules with specialized functions. For example, it can be incorporated into larger scaffolds designed for targeted drug delivery systems or diagnostic probes. This versatility underscores its importance as a building block in medicinal chemistry.

Ongoing research continues to explore new frontiers in the application of methyl 5-(2-hydroxy-2-methylpropyl)-1-methyl-1H-pyrazole-3-carboxylate. Innovations in synthetic chemistry are expected to yield novel derivatives with enhanced biological activity and improved pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive progress in this area, leading to the development of next-generation therapeutics.